5-amino-N-(4-bromo-3-methylphenyl)-1-(3-fluorobenzyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-(4-bromo-3-methylphenyl)-1-[(3-fluorophenyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C17H15BrFN5O/c1-10-7-13(5-6-14(10)18)21-17(25)15-16(20)24(23-22-15)9-11-3-2-4-12(19)8-11/h2-8H,9,20H2,1H3,(H,21,25)
• InChI Key: CINZHXHCDPAHEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=C(N(N=N2)CC3=CC(=CC=C3)F)N)Br
• Molecular Formula: C17H15BrFN5O
• Molecular Weight: 404.2 g/mol

Description

5-amino-N-(4-bromo-3-methylphenyl)-1-(3-fluorobenzyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H15BrFN5O and its molecular weight is 404.243. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound is utilized as a precursor or intermediate in the synthesis of a wide range of heterocyclic compounds due to its versatile structure, which allows for various modifications. For instance, studies have demonstrated its use in the synthesis of compounds with potential antitumor activity through different synthetic routes, highlighting its importance in drug development and medicinal chemistry. The structural analysis, including crystal structure determination, provides insights into the molecular configuration and intermolecular interactions, which are crucial for understanding its reactivity and designing derivatives with enhanced biological activities (Hao et al., 2017).

Biological Activities

• Antitumor Activity : The application in antitumor research is significant, with various derivatives showing inhibitory effects on cancer cell proliferation. These findings suggest the potential therapeutic value of derivatives synthesized from this compound in cancer treatment, providing a basis for further research into their mechanism of action and efficacy in vivo (Bekircan et al., 2008).

• Antimicrobial and Antiviral Activities : Derivatives of this compound have been evaluated for their antimicrobial properties, showing good to moderate activities against various bacterial and fungal strains. This highlights its potential as a scaffold for developing new antimicrobial agents. Additionally, certain derivatives have demonstrated significant anti-influenza virus activity, indicating its potential in the development of antiviral drugs (Jadhav et al., 2017).